Cas no 1171145-12-2 (4-chloro-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole)

• Product Name: 4-chloro-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• CAS No: 1171145-12-2
• MF: C₁₇H₁₇ClN₄OS₂
• MW: 392.926079511642
• CID: 5471529
• Update Time: 2025-06-14

4-chloro-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(4-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-(2,4-dimethyl-1,3-thiazol-5-yl)methanone
• 4-chloro-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C17H17ClN4OS2/c1-10-15(24-11(2)19-10)16(23)21-6-8-22(9-7-21)17-20-14-12(18)4-3-5-13(14)25-17/h3-5H,6-9H2,1-2H3
• InChI Key： GBEHPKBEBQRZHF-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(Cl)C=CC=C3S2)CC1)(C1SC(C)=NC=1C)=O

Additional information on 4-chloro-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole

Comprehensive Analysis of 4-chloro-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1171145-12-2)

The compound 4-chloro-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1171145-12-2) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzothiazole derivative, characterized by a piperazine linker and a 2,4-dimethylthiazole moiety, exhibits promising properties in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its role in kinase inhibition and cancer therapeutics, aligning with current trends in precision medicine.

One of the most searched questions in scientific databases revolves around the synthetic pathway of this compound. The synthesis typically involves multi-step organic reactions, including amide coupling between the thiazole carbonyl group and the piperazine ring, followed by nucleophilic substitution to introduce the chlorobenzothiazole core. Recent publications highlight its structure-activity relationship (SAR), emphasizing how modifications to the thiazole or piperazine segments influence bioactivity. Such insights are critical for optimizing lead compounds in drug design.

In the context of AI-driven drug discovery, 1171145-12-2 has been flagged in virtual screening studies for its binding affinity to specific protein targets. Computational models predict its potential as a selective inhibitor, particularly in signal transduction pathways. This aligns with the growing demand for small-molecule probes in cell signaling research, a hot topic in 2024. Notably, its lipophilicity and molecular weight fall within the desirable range for blood-brain barrier (BBB) penetration, sparking interest in neurological disorder applications.

From an analytical chemistry perspective, the compound’s characterization relies on advanced techniques like LC-MS and NMR spectroscopy. Users frequently search for its HPLC purification methods and solubility profiles, which are crucial for experimental reproducibility. Studies confirm its stability in DMSO but note sensitivity to prolonged light exposure, necessitating amber vial storage. These practical considerations are vital for researchers handling 1171145-12-2 in high-throughput screening assays.

The patent landscape reveals that derivatives of this scaffold are under investigation for immunomodulatory effects, coinciding with the rise of autoimmune disease research. Its thiazole-benzothiazole hybrid structure is also being evaluated in antimicrobial studies, addressing global concerns about antibiotic resistance. These interdisciplinary applications underscore its versatility beyond traditional oncology targets.

Environmental and ADMETox (Absorption, Distribution, Metabolism, Excretion, and Toxicology) profiling of 4-chloro-2-[4-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole remains an active area of inquiry. Predictive models suggest moderate hepatic clearance, but in vivo validation is ongoing. Such data is essential for preclinical development, a recurring theme in pharma forums and grant proposals.

In summary, CAS No. 1171145-12-2 represents a compelling case study in medicinal chemistry, bridging computational predictions with empirical validation. Its multifaceted applications—from kinase inhibitors to antimicrobial agents—reflect the compound’s adaptability to diverse therapeutic challenges. As open-access databases expand, collaborative efforts to decode its full potential will likely accelerate, making it a staple in future drug discovery pipelines.